Cas no 1346606-34-5 (Chaetomellic Acid B Anhydride-d3)
1346606-34-5 structure
Product Name:Chaetomellic Acid B Anhydride-d3
CAS No:1346606-34-5
MF:C21H34O3
MW:337.511352062225
CID:2245591
Update Time:2023-11-22
Chaetomellic Acid B Anhydride-d3 Chemical and Physical Properties
Names and Identifiers
-
- Chaetomellic Acid B Anhydride-d3
- 3-[(Z)-Hexadec-7-enyl]-4-(trideuteriomethyl)furan-2,5-dione
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- Inchi: 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-18(2)20(22)24-21(19)23/h10-11H,3-9,12-17H2,1-2H3/b11-10-/i2D3
- InChI Key: GKEHXKQBMVJVBA-OEZTXSLXSA-N
- SMILES: O1C(C(C([2H])([2H])[2H])=C(C1=O)CCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 446
- Topological Polar Surface Area: 43.4
Chaetomellic Acid B Anhydride-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C291837-1mg |
Chaetomellic Acid B Anhydride-d3 |
1346606-34-5 | 1mg |
$ 253.00 | 2023-04-18 | ||
| TRC | C291837-10mg |
Chaetomellic Acid B Anhydride-d3 |
1346606-34-5 | 10mg |
$ 1918.00 | 2023-04-18 |
Chaetomellic Acid B Anhydride-d3 Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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